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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data for Dioctyl
Fumarate (CAS No. 141-02-6), also known as Bis(2-ethylhexyl) fumarate. The information is
intended to support risk assessments and ensure safe handling in a laboratory and drug
development setting.

Chemical and Physical Properties

Dioctyl Fumarate is a colorless to light yellow, oily liquid with a mild odor. It is primarily used
as a plasticizer and a co-monomer in the production of various polymers.[1][2] Its key physical
and chemical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C20H3604 [3114]
Molecular Weight 340.5 g/mol [3114]
CAS Number 141-02-6 [31[4]
EC Number 205-448-2 [3]
Physical State Liquid [3]
Boiling Point approx. 415°C [2]
Melting Point -58°C [4]
Flash Point 190°C [1]
Density 0.93-0.942 g/cm3 [1112]
Water Solubility Insoluble [2]
Solubility in Organic Solvents Soluble in toluene and ethanol [2]
Vapor Pressure 5.9E-05 mm Hg [5]

Toxicological Data

The available toxicological data for Dioctyl Fumarate indicates low acute toxicity. However, it
is classified as a skin and eye irritant. Data on other toxicological endpoints such as
sensitization, mutagenicity, carcinogenicity, and reproductive toxicity is limited.

, Toxici

Endpoint Species Route Value Reference(s)
LDso Rat Oral >2000 mg/kg [2]
LDso Rabbit Dermal No data available

Skin and Eye Irritation

Studies on rabbits have shown that Dioctyl Fumarate can cause skin and eye irritation.[4][5]
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Sensitization

A guinea pig maximization test, a method used to assess the potential of a substance to cause
skin sensitization, was conducted.[6]

. icological Endnoi

Endpoint Result Reference(s)
Mutagenicity (Ames Test) No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Experimental Protocols

Detailed experimental protocols for the key toxicological studies are summarized below based
on available documentation.

Acute Dermal Irritation Study (Rabbit)

o Test Guideline: Based on OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

* Methodology: A single dose of the test substance is applied to a small area of shaved skin on
an animal (typically an albino rabbit) and covered with a gauze patch. The application site is
observed for signs of erythema (redness) and edema (swelling) at specified intervals after
patch removal.[7]

o Observations: The skin is scored for the severity of irritation at 1, 24, 48, and 72 hours after
exposure.

Acute Eye Irritation Study (Rabbit)

o Test Guideline: Based on OECD Guideline 405 (Acute Eye Irritation/Corrosion).

» Methodology: A single dose of the test substance is instilled into the conjunctival sac of one
eye of an animal (typically an albino rabbit). The other eye remains untreated and serves as
a control. The eyes are examined for corneal opacity, iritis, and conjunctival redness and
swelling at specified intervals.[8]
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o Observations: The eyes are scored for irritation at 1, 24, 48, and 72 hours after instillation.

Skin Sensitization - Guinea Pig Maximization Test
(GPMT)

o Test Guideline: Based on OECD Guideline 406 (Skin Sensitization).
» Methodology: This test involves two phases: induction and challenge.

o Induction Phase: The test substance is administered to the guinea pigs both intradermally
(with an adjuvant to enhance the immune response) and topically to the same area.

o Challenge Phase: After a rest period, the animals are challenged with a topical application
of the test substance to a different, untreated area.

» Observations: The challenge sites are observed for signs of an allergic reaction (erythema
and edema) at 24 and 48 hours after the challenge application. The incidence and severity of
the reactions are used to classify the sensitization potential of the substance.[6]

Handling and Safety Precautions

Based on the available data, the following handling and safety precautions are recommended
when working with Dioctyl Fumarate.

Personal Protective Equipment (PPE)

Handle with gloves and eye protection.[2] In case of insufficient ventilation, wear suitable
respiratory equipment.

First Aid Measures

 After Inhalation: Move to fresh air.
o After Skin Contact: Wash off with soap and plenty of water.

o After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.
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 After Ingestion: Rinse mouth with water. Do not induce vomiting.

Storage and Disposal

Store in a cool, dry, well-ventilated area away from heat sources and oxidizing agents.[2]
Dispose of contents/container in accordance with local regulations.

Visualizations
Risk Assessment and Management Workflow

The following diagram illustrates a logical workflow for assessing and managing the risks
associated with handling Dioctyl Fumarate.
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Risk Assessment

Gather Information
(SDS, Literature)

Identify Hazards
(Irritant)

Evaluate Exposure Potential
(Inhalation, Dermal, Eye)

Characterize Risk

Implement Controls

Risk Control

Engineering Controls
(Fume Hood, Ventilation)

'

Administrative Controls
(SOPs, Training)

'

Personal Protective Equipment
(Gloves, Goggles)

Review and[Monitoring

Monitor Effectiveness

Review and Update
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Recommended Personal Protective Equipment (PPE)

‘, L

Eye Protection
(Safety glasses with side-shields or goggles)

Respiratory Protection

Hand Protection
(Chemical resistant gloves, e.g., Nitrile rubber)

Body Protection
(Lab coat, long pants, closed-toe shoes)

(Use in a well-ventilated area.
If vapors/aerosols are generated, use a respirator.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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